Cas no 1391053-98-7 (p-Fluoro Prasugrel Hydrochloride)

• Product Name: p-Fluoro Prasugrel Hydrochloride
• CAS No: 1391053-98-7
• MF: C₂₀H₂₁ClFNO₃S
• MW: 409.902046918869
• CID: 1064241
• PubChem ID: 71316879
• Update Time: 2025-06-08

p-Fluoro Prasugrel Hydrochloride Chemical and Physical Properties

Names and Identifiers

• p-Fluoro Prasugrel Hydrochloride
• 5-[2-Cyclopropyl-1-(4-fluorophenyl)-2-oxoethyl]-4,5,6,7-tetrahydr othieno[3,2-c]pyridin-2-yl acetate hydrochloride (1:1)
• 5-(2-Cyclopropyl-1-(4-fluorophenyl)-2-oxoethyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridin-2-yl acetate hydrochloride
• A1-01760
• 1391053-98-7
• 2-[2-(Acetyloxy)-6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl]-1-cyclopropyl-2-(4-fluorophenyl)ethanone Hydrochloride
• AKOS028109815
• [5-[2-cyclopropyl-1-(4-fluorophenyl)-2-oxoethyl]-6,7-dihydro-4H-thieno[3,2-c]pyridin-2-yl] acetate;hydrochloride
• 5-(2-Cyclopropyl-1-(4-fluorophenyl)-2-oxoethyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridin-2-ylacetatehydrochloride

• Inchi： 1S/C20H20FNO3S.ClH/c1-12(23)25-18-10-15-11-22(9-8-17(15)26-18)19(20(24)14-2-3-14)13-4-6-16(21)7-5-13;/h4-7,10,14,19H,2-3,8-9,11H2,1H3;1H
• InChI Key： VORROWWIWNJHRE-UHFFFAOYSA-N
• SMILES： Cl.S1C(=CC2=C1CCN(C2)C(C1C=CC(=CC=1)F)C(C1CC1)=O)OC(C)=O

Computed Properties

• Exact Mass: 409.09100
• Monoisotopic Mass: 409.0914706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 547
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• PSA: 74.85000
• LogP: 4.63090

Additional information on p-Fluoro Prasugrel Hydrochloride

Professional Introduction to p-Fluoro Prasugrel Hydrochloride (CAS No. 1391053-98-7)

p-Fluoro Prasugrel Hydrochloride, with the CAS number 1391053-98-7, is a significant compound in the field of pharmaceutical chemistry, particularly in the development of antiplatelet agents. This compound has garnered considerable attention due to its structural similarity and functional properties that make it a promising candidate for therapeutic applications, especially in the management of cardiovascular diseases.

The molecular structure of p-Fluoro Prasugrel Hydrochloride incorporates a fluorine atom at the para position of the benzene ring, which enhances its pharmacological activity and metabolic stability. This modification is crucial in medicinal chemistry, as it allows for better binding affinity to platelet receptors and prolonged duration of action. The hydrochloride salt form improves the solubility and bioavailability of the compound, making it more suitable for oral administration.

Recent research in the field of cardiovascular pharmacology has highlighted the potential of p-Fluoro Prasugrel Hydrochloride as an alternative to existing antiplatelet drugs like prasugrel. Studies have demonstrated that this compound exhibits superior inhibitory effects on platelet aggregation by selectively blocking the P2Y12 receptor on platelets. This mechanism of action is critical in preventing thrombus formation, which is a key factor in conditions such as acute coronary syndrome and percutaneous coronary intervention (PCI).

One of the most compelling aspects of p-Fluoro Prasugrel Hydrochloride is its potential to reduce bleeding complications, a common side effect associated with other antiplatelet agents. Preclinical studies have shown that this compound maintains effective antiplatelet activity while minimizing bleeding risks, which is a significant advantage for patients undergoing surgical procedures or those with bleeding disorders. The balance between efficacy and safety is a cornerstone in the development of new pharmaceuticals, particularly in the cardiovascular sector.

The synthesis and characterization of p-Fluoro Prasugrel Hydrochloride have been subjects of extensive investigation. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in verifying the structural integrity and chemical purity of the compound.

In clinical trials, p-Fluoro Prasugrel Hydrochloride has shown promise in reducing major adverse cardiovascular events (MACE) without significantly increasing bleeding incidents. These findings are particularly noteworthy, as they address one of the major concerns associated with antiplatelet therapy. The compound's ability to provide a therapeutic window where efficacy is maximized while safety is maintained makes it an attractive option for clinical use.

The pharmacokinetic profile of p-Fluoro Prasugrel Hydrochloride has also been thoroughly studied. Unlike some other antiplatelet agents, this compound exhibits linear pharmacokinetics, meaning that dose proportionality is maintained across different dosing regimens. This characteristic simplifies dosing guidelines and enhances patient compliance, which are essential factors in long-term therapeutic management.

Future research directions for p-Fluoro Prasugrel Hydrochloride include exploring its potential in combination therapies with other cardiovascular drugs. The synergistic effects of such combinations could lead to even greater therapeutic benefits, further solidifying its role in cardiovascular medicine. Additionally, investigating its efficacy in specific patient populations, such as those with diabetes or chronic kidney disease, could expand its clinical applicability.

The regulatory landscape for p-Fluoro Prasugrel Hydrochloride is also evolving, with agencies like the Food and Drug Administration (FDA) and European Medicines Agency (EMA) closely monitoring its development and approval process. The stringent regulatory requirements ensure that patients receive safe and effective medications, and any new drug must undergo rigorous testing to demonstrate both efficacy and safety.

In conclusion, p-Fluoro Prasugrel Hydrochloride represents a significant advancement in antiplatelet therapy due to its potent inhibitory effects on platelet aggregation coupled with a favorable safety profile. Its unique chemical structure, optimized synthesis methods, and promising clinical results position it as a strong contender for future pharmaceutical applications. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in managing cardiovascular diseases.